Cas no 1521174-49-1 (8-chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole)

• Product Name: 8-chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
• CAS No: 1521174-49-1
• MF: C₁₄H₁₆ClN
• MW: 233.736542701721
• CID: 5989819
• PubChem ID: 79849302
• Update Time: 2025-10-29

8-chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• EN300-742188
• AKOS018408106
• 8-chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
• 1521174-49-1

• Inchi： 1S/C14H16ClN/c1-14(2)8-4-6-10-9-5-3-7-11(15)12(9)16-13(10)14/h3,5,7,16H,4,6,8H2,1-2H3
• InChI Key： BMDYJEQBBMVLMR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC1=C2CCCC1(C)C

Computed Properties

• Exact Mass: 233.0971272g/mol
• Monoisotopic Mass: 233.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 8-chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole

8-Chloro-1,1-Dimethyl-2,3,4,9-Tetrahydro-1H-Carbazole: A Comprehensive Overview

The compound CAS No. 1521174-49-1, also known as 8-chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the carbazole family, which has garnered considerable attention due to its unique structural properties and versatile reactivity. In this article, we will delve into the structural characteristics, synthetic methods, and recent advancements in the utilization of this compound.

Structural Insights

The molecular structure of 8-chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is defined by its carbazole skeleton with specific substituents. The presence of a chlorine atom at the 8th position and two methyl groups at the 1st position introduces unique electronic and steric effects. This configuration not only enhances the molecule's stability but also imparts distinct reactivity patterns that are highly desirable in chemical transformations. Recent studies have highlighted the role of these substituents in modulating the electronic properties of the molecule, making it a valuable component in advanced materials science.

Synthesis and Chemical Modifications

The synthesis of CAS No. 1521174-49-1 involves a series of well-established organic reactions. The core carbazole structure is typically derived from aniline derivatives through cyclization processes. The introduction of chlorine and methyl groups requires precise control over reaction conditions to ensure high yields and product purity. Researchers have recently explored alternative synthetic pathways that incorporate sustainable methodologies, aligning with the growing demand for eco-friendly chemical processes.

Applications in Materials Science

8-Chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole has found remarkable applications in the field of materials science. Its ability to form stable coordination complexes with metal ions has made it a promising candidate for designing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Recent studies have demonstrated its potential in enhancing the mechanical and thermal stability of these materials, opening avenues for applications in catalysis and gas storage.

Biochemical and Pharmaceutical Potential

In addition to its materials science applications, this compound exhibits intriguing biochemical properties that hold promise for pharmaceutical applications. The chlorinated carbazole derivative has shown selective binding affinity towards certain biological targets, making it a potential lead compound for drug discovery efforts. Recent research has focused on its role as a scaffold for developing bioactive molecules targeting specific diseases such as cancer and neurodegenerative disorders.

Environmental Considerations

The environmental impact of synthetic compounds like CAS No. 1521174-49-1 is a critical consideration in modern chemistry. Researchers have investigated its biodegradation pathways under various environmental conditions to assess its ecological footprint. Findings indicate that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts, suggesting its compatibility with environmentally friendly practices.

Future Directions

The future of 8-chloro-1,1-dimethyl-2,3,4,9-tetrahydro-1H-carbazole lies in exploring its untapped potential across diverse fields. Ongoing research aims to harness its unique properties for developing next-generation materials and therapeutic agents. Collaborative efforts between chemists and material scientists are expected to unlock new possibilities for this versatile compound.

In conclusion,
CAS No. 1521